Cas no 20022-60-0 ( )

  structure
  structure
Product Name: 
CAS No:20022-60-0
MF:C4H6ClNS2
MW:167.68013715744
CID:908874
PubChem ID:3840742
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-chloroprop-2-enyl carbamodithioate
    • AC1MZ137
    • NSC27744
    • NSC-27744
    • 2-Chloroprop-2-en-1-yl carbamodithioate
    • 2-chloroprop-2-enylsulfanylmethanethioamide
    • 20022-60-0
    • DS-013160
    • DTXSID60397160
    •  
    • Inchi: 1S/C4H6ClNS2/c1-3(5)2-8-4(6)7/h1-2H2,(H2,6,7)
    • InChI Key: QNZFGVIUKLBVEK-UHFFFAOYSA-N
    • SMILES: ClC(=C)CSC(N)=S

Computed Properties

  • Exact Mass: 166.96318
  • Monoisotopic Mass: 166.9630192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 26.02
  • LogP: 2.41600
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